Cas no 2228500-21-6 (3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid)
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
- EN300-1799909
- 2228500-21-6
-
- Inchi: 1S/C10H12O3S/c1-6-2-8(14-5-6)10(9(12)13)3-7(11)4-10/h2,5,7,11H,3-4H2,1H3,(H,12,13)
- InChI Key: AQEQBMYUDITKGV-UHFFFAOYSA-N
- SMILES: S1C=C(C)C=C1C1(C(=O)O)CC(C1)O
Computed Properties
- Exact Mass: 212.05071541g/mol
- Monoisotopic Mass: 212.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 85.8Ų
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1799909-0.05g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 0.05g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1799909-0.1g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 0.1g |
$1257.0 | 2023-09-19 | ||
| Enamine | EN300-1799909-0.25g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 0.25g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1799909-0.5g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 0.5g |
$1372.0 | 2023-09-19 | ||
| Enamine | EN300-1799909-1.0g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 1g |
$1429.0 | 2023-05-23 | ||
| Enamine | EN300-1799909-2.5g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 2.5g |
$2800.0 | 2023-09-19 | ||
| Enamine | EN300-1799909-5.0g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 5g |
$4143.0 | 2023-05-23 | ||
| Enamine | EN300-1799909-10.0g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 10g |
$6144.0 | 2023-05-23 | ||
| Enamine | EN300-1799909-1g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 1g |
$1429.0 | 2023-09-19 | ||
| Enamine | EN300-1799909-5g |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid |
2228500-21-6 | 5g |
$4143.0 | 2023-09-19 |
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
Research Briefing on 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid (CAS: 2228500-21-6)
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid (CAS: 2228500-21-6) is a novel cyclobutane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyclobutane ring and a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.
The synthesis of 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid involves a multi-step process, including cyclobutane ring formation and functional group modifications. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's structural complexity and stereochemistry have been confirmed using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography.
Pharmacological studies have revealed that 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid exhibits significant activity against specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways. Furthermore, its unique structure allows for interactions with various receptor sites, suggesting broad therapeutic applications. Ongoing research is exploring its efficacy in animal models of disease, with promising results in reducing inflammation and oxidative stress.
In addition to its therapeutic potential, the compound's pharmacokinetic properties are under investigation. Early data suggest favorable absorption and distribution profiles, with moderate metabolic stability. These findings position 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid as a viable candidate for further drug development. Researchers are also exploring its derivatives to enhance potency and reduce potential side effects.
The latest research on 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid highlights its potential as a versatile scaffold in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for new therapeutic strategies in treating inflammatory and metabolic disorders.
2228500-21-6 (3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)